3-(Piperidin-4-yl)-1,3-oxazinan-2-one hydrochloride

• IUPAC Name: 3-piperidin-4-yl-1,3-oxazinan-2-one;hydrochloride
• InChI: InChI=1S/C9H16N2O2.ClH/c12-9-11(6-1-7-13-9)8-2-4-10-5-3-8;/h8,10H,1-7H2;1H
• InChI Key: XCDPYGIFWHJFJU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)OC1)C2CCNCC2.Cl
• Molecular Formula: C9H17ClN2O2
• Molecular Weight: 220.69 g/mol
• CAS RN: 1233955-65-1

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine derivatives are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can vary widely. For example, one derivative, 3-((4-(Piperidin-4-yl)phenyl)amino)piperidine-2,6-dione hydrochloride, has a molecular weight of 287.36 (free base basis) and is a powder stored at 2-8°C.

Scientific Research Applications

Synthesis and Pharmacological Applications

• Researchers have explored both synthetic and natural piperidines for their pharmaceutical applications. .

Fast and Cost-Effective Synthesis

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N-Substituted 6-Fluoro-3-(Piperidin-4-yl)-1,2-benzoxazole Derivatives

• Researchers have described a straightforward synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives. .

Biomedical Applications of Pyrazolo[3,4-b]pyridines

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Safety And Hazards

The safety and hazards of piperidine derivatives can also vary. For example, 3-(piperidin-4-yl)-1,2-benzoxazole hydrochloride is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The future directions of research on piperidine derivatives are likely to focus on the development of new drugs with potential antimicrobial activity. This includes the design and development of new molecules by modifying the structure of existing drug molecules.